2-Ethylaniline
2-Ethylaniline
2-ethylaniline appears as a brown liquid. Insoluble in water and less dense than water. Hence floats on water. May irritate skin, eyes and mucous membranes. Toxic by ingestion, inhalation or skin absorption.
Brand Name:
Vulcanchem
CAS No.:
578-54-1
VCID:
VC0167055
InChI:
InChI=1S/C8H11N/c1-2-7-5-3-4-6-8(7)9/h3-6H,2,9H2,1H3
SMILES:
CCC1=CC=CC=C1N
Molecular Formula:
C8H11N
Molecular Weight:
121.18 g/mol
2-Ethylaniline
CAS No.: 578-54-1
Reference Standards
VCID: VC0167055
Molecular Formula: C8H11N
Molecular Weight: 121.18 g/mol
CAS No. | 578-54-1 |
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Product Name | 2-Ethylaniline |
Molecular Formula | C8H11N |
Molecular Weight | 121.18 g/mol |
IUPAC Name | 2-ethylaniline |
Standard InChI | InChI=1S/C8H11N/c1-2-7-5-3-4-6-8(7)9/h3-6H,2,9H2,1H3 |
Standard InChIKey | MLPVBIWIRCKMJV-UHFFFAOYSA-N |
SMILES | CCC1=CC=CC=C1N |
Canonical SMILES | CCC1=CC=CC=C1N |
Boiling Point | 209.65 °C |
Colorform | Brown liquid |
Density | 0.982 @ 20 °C |
Flash Point | 185 °F (NFPA, 2010) 185 °F (85 °C) (OPEN CUP) |
Melting Point | -46.5 °C |
Physical Description | 2-ethylaniline appears as a brown liquid. Insoluble in water and less dense than water. Hence floats on water. May irritate skin, eyes and mucous membranes. Toxic by ingestion, inhalation or skin absorption. |
Description | 2-ethylaniline appears as a brown liquid. Insoluble in water and less dense than water. Hence floats on water. May irritate skin, eyes and mucous membranes. Toxic by ingestion, inhalation or skin absorption. |
Solubility | Soluble in alcohol and toluene; insoluble in water Slightly soluble in chloroform and water; very soluble in ethanol and ethyl ethe |
Synonyms | 2-ethylaniline |
Vapor Pressure | 0.17 mmHg 0.170 mm Hg |
PubChem Compound | 11357 |
Last Modified | Nov 11 2021 |
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